N1-(3,4-dimethylphenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(3,4-dimethylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C21H31N3O2S/c1-15-3-4-18(13-16(15)2)23-21(26)20(25)22-14-17-5-9-24(10-6-17)19-7-11-27-12-8-19/h3-4,13,17,19H,5-12,14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: GFZKGNISCFVLBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C3CCSCC3)C
• Molecular Formula: C21H31N3O2S
• Molecular Weight: 389.6 g/mol

Description

N1-(3,4-dimethylphenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H31N3O2S and its molecular weight is 389.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

• Copper-Catalyzed Coupling Reactions

  Ying Chen et al. (2023) demonstrated the effectiveness of N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide (DMPPO) as a ligand in copper-catalyzed coupling reactions, indicating the potential utility of similar oxalamide compounds in facilitating diverse chemical synthesis through catalysis Chen et al., 2023.

• Synthesis of Substituted Piperidines

  A. Katritzky et al. (1999) explored reactions yielding substituted piperidines, highlighting the versatile roles that piperidine frameworks can play in synthesizing complex organic structures, which might inform potential pathways for synthesizing or modifying the compound Katritzky et al., 1999.

Medicinal Chemistry and Pharmacology

• Cannabinoid Receptor Antagonists: A study by J. Shim et al. (2002) on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a selective antagonist for the CB1 cannabinoid receptor, exemplifies the pharmaceutical interest in compounds with piperidine and oxalamide structures for targeting receptor sites Shim et al., 2002.

Supramolecular Chemistry

• Hydrogen-Bonded Networks: Research by Gene-Hsiang Lee (2010) on N,N'-bis(4-pyridylmethyl)oxalamide showcases the potential of oxalamides to form hydrogen-bonded supramolecular networks, suggesting that the compound of interest could engage in similar interactions, relevant for material science and nanotechnology Lee, 2010.